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Compound of Interest

Compound Name: 3-benzyl-4H-1,2,4-triazole
CAS No.: 21117-34-0
Cat. No.: B2892321

Get Quote

Technical Profile: 3-Benzyl-4H-1,2,4-triazole

Core Identity & Structural Dynamics

Executive Summary

3-Benzyl-4H-1,2,4-triazole (CAS: 10453-89-1 for the parent 1H-isomer context) represents a
privileged scaffold in medicinal chemistry. While often designated as the "4H" tautomer in
specific nomenclature or transition-state analysis, the molecule exists in a dynamic tautomeric
equilibrium dominated by the 1H- and 2H-forms in solution. Its significance lies in its dual
functionality: the benzyl group provides hydrophobic anchoring (1t-stacking interactions), while
the triazole ring acts as a bioisostere for amides or esters, offering hydrogen bond
donor/acceptor sites with high metabolic stability.

Recent high-impact applications include its role as a core pharmacophore in Receptor
Interacting Protein 1 (RIP1) kinase inhibitors (e.g., GSK2982772) and broad-spectrum
antifungal agents.

Physicochemical Profile
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The following data represents the consensus values for the purified crystalline solid. Note that
"4H" refers to the specific tautomer often trapped via N4-substitution, but the parent compound
freely tautomerizes.

Property Value | Description Contextual Note
C
Molecular Formula H
N
Molecular Weight 159.19 g/mol
White to off-white crystalline
Appearance _
solid
High crystallinity due to
Melting Point 129-131 °C ) ey Y )
intermolecular H-bonding.
N Poor solubility in water;
Solubility DMSO, Methanol, Ethanol , _
improved by salt formation.
~2.3 (LogP); ~3.8 (LogD at pH Lipophilicity is modulated by
LogP / LogD ) )
7.4) the benzyl orientation.
o Deprotonation of the triazole
pKa (Acidic) ~10.0-10.3 ] ) )
ring (forming triazolate).
) Protonation at N4 (forming
pKa (Basic) ~2.3-2.5 ) )
triazolium).
1H
) 1H is thermodynamically
Tautomerism 2H ) ]
preferred in the solid state.
4H

Structural Dynamics: The Tautomeric "Chameleon™

Understanding the tautomerism is critical for predicting reactivity (alkylation) and binding modes
(docking). The 4H-form, while less stable in the unsubstituted parent, is often the bioactive
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conformation when the nitrogen at position 4 is engaged in hydrogen bonding within an
enzyme pocket.

Figure 1: Tautomeric Equilibrium of 3-Benzyl-1,2,4-triazole The diagram below illustrates the
proton migration that defines the molecule's reactivity profile.

2H-Tautomer
AProto/nShift' (Solution Equilibrium) ‘Proto\nShiﬂ>
1H-Tautomer Equilibri 4H-Tautomer
(Most Stable Solid State) o il LT ———_ L USSR > (Bioactive/Reactive Intermediate)

Fig 1. Tautomeric equilibrium showing the 1H, 2H, and 4H forms.
The 4H form is critical for specific binding interactions despite lower stability.

Click to download full resolution via product page

Synthetic Methodology

The most robust route for synthesizing 3-benzyl-1,2,4-triazole avoids the ambiguity of alkylating
a pre-formed triazole ring. Instead, the Einhorn-Brunner or Pellizzari type cyclization from
acyclic precursors ensures the correct carbon skeleton construction.

Protocol: Cyclization of Phenylacetyl Hydrazide

This method is preferred for its scalability and purity profile.

Reagents:

o Phenylacetyl hydrazide (1.0 eq)

o Formamide (Excess, acts as solvent/reagent) or Formamidine acetate
o Catalyst: Acetic acid or Reflux conditions[1][2][3]

Step-by-Step Workflow:

o Preparation: Charge a reaction vessel with phenylacetyl hydrazide.
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e Cyclocondensation: Add excess formamide (5-10 eq). Heat the mixture to 140-150 °C. The
high temperature drives the condensation and subsequent dehydration.

e Monitoring: Monitor by TLC or LC-MS for the disappearance of the hydrazide (M+H = 151)
and appearance of the triazole (M+H = 160).

o Work-up: Cool the mixture to room temperature. Dilute with water/ice. The product often
precipitates directly.

« Purification: Filter the solid. Recrystallize from ethanol/water to obtain pure 3-benzyl-1,2,4-
triazole (MP: 129-131 °C).

Figure 2: Synthetic Pathway

Formamide
(140-150 °C)
+ Formamide - H20
Phenylacetyl Hydrazide Condensation > Intermediate Cyclization _ | 3-Benzyl-1,2,4-triazole
(Precursor) (N-Formyl Hydrazide) (Final Scaffold)

Fig 2. Thermal cyclocondensation of phenylacetyl hydrazide to form the triazole core.

Click to download full resolution via product page

Reactivity & Functionalization

As a Senior Application Scientist, it is crucial to note that the "3-benzyl" group directs steric
hindrance, influencing subsequent functionalization.

» Electrophilic Attack (Alkylation):
o Reaction with alkyl halides (R-X) in basic media (K

CoO
/IDMF) typically yields a mixture of N1 and N2 alkylated isomers.

o N1-alkylation is generally favored sterically, but N2-alkylation can occur depending on the
solvent polarity and the "benzyl effect” (shielding N4 and N2).
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o N4-alkylation is rare without specific directing groups or transient protection strategies.

o Metal Coordination:

o The N2 and N4 nitrogens are potent ligands for transition metals (Cu, Zn), relevant in
metallo-enzyme inhibition studies.

Biological & Pharmaceutical Relevance
The 3-benzyl-1,2,4-triazole moiety is not just a linker; it is a pharmacophore.
e RIP1 Kinase Inhibition:

o Mechanism: The triazole ring binds in the ATP-binding pocket of Receptor Interacting
Protein 1 (RIP1) kinase. The benzyl group occupies the hydrophobic back-pocket
(gatekeeper region), providing selectivity over other kinases.

o Case Study: This scaffold is central to GSK2982772, a clinical candidate for inflammatory
diseases (ulcerative colitis, psoriasis). The "4H" nitrogen often serves as a hydrogen bond
donor to the hinge region of the kinase.

o Antifungal Activity:

o Analogous to fluconazole, the triazole nitrogen (N4) can coordinate with the heme iron of
CYP51 (lanosterol 14

-demethylase), inhibiting fungal cell wall synthesis. The benzyl tail mimics the lanosterol
substrate structure.

Safety & Handling (SDS Highlights)

¢ Signal Word: Warning

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation).

o Storage: Store under inert gas (Argon/Nitrogen) if possible, though the compound is
relatively air-stable. Keep cool and dry.
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Disposal: Incineration with afterburner and scrubber (contains Nitrogen oxides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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